N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-2-(p-tolylthio)acetamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C22H18N2O2S2/c1-14-6-9-16(10-7-14)27-13-21(26)23-15-8-11-19(25)17(12-15)22-24-18-4-2-3-5-20(18)28-22/h2-12,25H,13H2,1H3,(H,23,26)
• InChI Key: ZNPMYKBAQHKGBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=CC(=C(C=C2)O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C22H18N2O2S2
• Molecular Weight: 406.5 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-2-(p-tolylthio)acetamide, also known as BTAA, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in cancer research.

Scientific Research Applications

Antitumor Activity

A study by Yurttaş, Tay, and Demirayak (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems, showing considerable anticancer activity against some cancer cell lines. This highlights the compound's potential in cancer research, particularly for designing new antitumor agents (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial and Antifungal Activities

Compounds bearing the benzothiazole moiety have shown promising antimicrobial and antifungal activities. For instance, Rezki (2016) discussed the synthesis of N-(benzo[d]thiazol-2-yl)-2-(4-substituted-1H-1,2,3-triazol-1-yl)acetamides, which displayed promising antimicrobial activities against a range of bacterial and fungal strains (Rezki, 2016).

Enzyme Inhibition

A study by Gull et al. (2016) synthesized a series of N-(6-arylbenzo[d]thiazol-2-yl)acetamides, which were evaluated for various biological activities, including urease inhibition. These compounds showed significant activity, suggesting their potential use in designing enzyme inhibitors (Gull et al., 2016).

Antioxidant Activity

The antioxidant potential of benzothiazole derivatives was evaluated by Cabrera-Pérez et al. (2016), who synthesized benzothiazole-isothiourea derivatives. These compounds demonstrated significant free radical scavenging activity, indicating their potential as antioxidants in mitigating oxidative stress-related conditions (Cabrera-Pérez et al., 2016).

Biological Activity Evaluation

Studies have also focused on synthesizing novel derivatives of benzothiazole for assessing their biological activities. Koppireddi et al. (2013) synthesized N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides and evaluated them for their anti-inflammatory and antioxidant activities, demonstrating the versatility of these compounds in drug development (Koppireddi et al., 2013).